Cas no 796073-59-1 (2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate)

• Product Name: 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate
• CAS No: 796073-59-1
• MF: C₁₀H₁₅NO₄S₂
• MW: 277.360400438309
• CID: 4659217
• Update Time: 2025-07-22

2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-(methyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate

• Inchi： 1S/C10H15NO4S2/c1-7(17-16-2)3-6-10(14)15-11-8(12)4-5-9(11)13/h7H,3-6H2,1-2H3
• InChI Key： OIXXJNZDRMIEAO-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCC(SSC)C

2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate Security Information

• Storage Condition：(BD446369)

Additional information on 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate

Comprehensive Overview of 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate (CAS No. 796073-59-1)

2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate (CAS No. 796073-59-1) is a specialized chemical compound widely utilized in biochemical research and pharmaceutical development. This compound, featuring a pyrrolidin-1-yl core and a methyldisulfanyl functional group, has garnered significant attention due to its unique reactivity and potential applications in drug conjugation and protein modification. Researchers are increasingly exploring its role in bioconjugation techniques, particularly in the development of targeted therapeutics and diagnostic probes.

The growing interest in 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate aligns with the broader trend of precision medicine and personalized healthcare. As scientists seek more efficient ways to modify biomolecules, this compound’s ability to form stable linkages with proteins and peptides makes it a valuable tool. Its disulfide bond-forming properties are particularly relevant in the design of reducible drug delivery systems, which are a hot topic in nanomedicine and cancer therapy research. The compound’s CAS No. 796073-59-1 is frequently searched in academic databases, reflecting its importance in cutting-edge studies.

From a synthetic chemistry perspective, 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate is often employed as an activated ester, facilitating efficient amide bond formation under mild conditions. This characteristic is critical for peptide synthesis and biomolecule labeling, where preserving the integrity of sensitive functional groups is paramount. The compound’s methyldisulfanyl moiety also enables selective reactions with thiol-containing molecules, a feature leveraged in site-specific protein modification strategies.

In the context of drug discovery, 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate has been investigated for its potential in creating prodrugs and biocompatible linkers. Its ability to release active payloads in reducing environments, such as those found in tumor tissues, aligns with the demand for stimuli-responsive drug delivery systems. This application is frequently discussed in forums and publications focusing on oncology research and controlled release technologies.

Beyond therapeutics, the compound’s utility extends to diagnostic imaging and biomarker detection. Its compatibility with fluorescent dyes and radioisotopes makes it a versatile reagent for preparing molecular probes. Researchers are also exploring its use in antibody-drug conjugates (ADCs), a rapidly expanding field driven by the success of targeted cancer treatments. The compound’s CAS No. 796073-59-1 is often referenced in patents and technical documents related to these innovations.

As the scientific community continues to prioritize green chemistry and sustainable synthesis, the efficient preparation and application of 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate remain areas of active investigation. Optimizing its synthesis to minimize waste and energy consumption aligns with global efforts to reduce the environmental impact of chemical research. This focus on sustainability is a recurring theme in recent literature and industry discussions.

In summary, 2,5-dioxopyrrolidin-1-yl 4-(methyldisulfanyl)pentanoate (CAS No. 796073-59-1) is a multifaceted compound with broad relevance in modern science. Its applications span drug development, bioconjugation, and diagnostics, making it a subject of ongoing research and innovation. As advancements in biotechnology and material science progress, this compound is poised to play an increasingly vital role in addressing complex biomedical challenges.